Cas no 142267-90-1 (3(2H)-Thiophenone,2-acetyldihydro-4-methyl- (9CI))

• Product Name: 3(2H)-Thiophenone,2-acetyldihydro-4-methyl- (9CI)
• CAS No: 142267-90-1
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 101178
• PubChem ID: 15030535
• Update Time: 2025-04-18

3(2H)-Thiophenone,2-acetyldihydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiophenone,2-acetyldihydro-4-methyl- (9CI)
• 2-acetyl-4-methylthiolan-3-one
• 3(2H)-Thiophenone, 2-acetyldihydro-4-methyl- (9CI)
• SCHEMBL9588280
• 2-acetyl-3-keto-4-methyl-4,5-dihydrothiophene
• DIDRMTPJWQJALM-UHFFFAOYSA-N
• 142267-90-1

• Inchi： 1S/C7H10O2S/c1-4-3-10-7(5(2)8)6(4)9/h4,7H,3H2,1-2H3
• InChI Key： DIDRMTPJWQJALM-UHFFFAOYSA-N
• SMILES： S1CC(C)C(C1C(C)=O)=O

Computed Properties

• Exact Mass: 158.0402
• Monoisotopic Mass: 158.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14